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Compound of Interest

Compound Name: Brequinar-d3

Cat. No.: B15568763

For researchers and scientists at the forefront of drug development, the responsible
management of chemical compounds is paramount to ensuring a safe laboratory environment
and protecting the ecosystem. This guide provides essential, step-by-step procedures for the
proper disposal of Brequinar-d3, a deuterated analog of the potent dihydroorotate
dehydrogenase (DHODH) inhibitor, Brequinar. By adhering to these protocols, laboratory
professionals can mitigate risks and maintain compliance with safety regulations.

Core Principle: Handle as Hazardous Waste

In the absence of specific disposal instructions for Brequinar-d3, it is imperative to treat it as a
hazardous chemical waste. This precautionary approach ensures the highest standards of
safety. The Safety Data Sheet (SDS) for the parent compound, Brequinar, indicates that it is
harmful if swallowed, in contact with skin, or inhaled, and causes skin and serious eye
irritation[1]. Furthermore, it is classified as slightly hazardous to water, and measures should be
taken to prevent its entry into groundwater, watercourses, or sewage systemsy[1].

Hazard Profile of Brequinar

The following table summarizes the known hazards associated with Brequinar, which should be
considered applicable to Brequinar-d3.
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Hazard Classification Description

Acute Toxicity (Oral) Harmful if swallowed.[1]

Acute Toxicity (Dermal) Harmful in contact with skin.[1]
Acute Toxicity (Inhalation) Harmful if inhaled.[1]

Skin Irritation Causes skin irritation.[1]

Eye Irritation Causes serious eye irritation.[1]
Specific Target Organ Toxicity May cause respiratory irritation.[1]

Slightly hazardous for water; do not allow to
Aquatic Hazard reach ground water, water course or sewage

system.[1]

Step-by-Step Disposal Protocol

This protocol provides a clear, actionable framework for the safe disposal of Brequinar-d3.

1. Waste Minimization: The most effective disposal strategy begins with meticulous planning.

Order only the quantity of Brequinar-d3 essential for your experiments.

Maintain a precise inventory to track usage and prevent accumulation of excess material.

Consider sharing surplus Brequinar-d3 with other authorized researchers to avoid
unnecessary disposal.

2. Personal Protective Equipment (PPE): Prior to handling any Brequinar-d3 waste, it is crucial
to be outfitted with the appropriate PPE to prevent exposure.

o Safety Glasses or Goggles: Protect your eyes from potential splashes or airborne particles.

o Chemical-Resistant Gloves: Wear gloves appropriate for handling the specific solvents used
with Brequinar-d3.

o Lab Coat: A lab coat is essential to protect your skin and clothing from contamination.
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. Waste Collection and Segregation: Proper segregation of chemical waste is critical to

prevent dangerous reactions and ensure compliant disposal.

5

Dedicated Waste Container: Collect all Brequinar-d3 waste, including unused product and
contaminated materials (e.g., pipette tips, vials, weighing boats), in a dedicated and clearly
labeled hazardous waste container.

Compatibility: Ensure the waste container is compatible with the chemical properties of
Brequinar-d3 and any solvents used.

Secure Lid: The container must have a secure, tight-fitting lid and should remain closed
except when actively adding waste.

. Labeling: Accurate and clear labeling is a regulatory requirement and a key safety feature.

Hazardous Waste: The container must be clearly labeled with the words "Hazardous Waste."

Chemical Name: Include the full chemical name, "Brequinar-d3."

Concentration: Note the approximate concentration of Brequinar-d3 in the waste.

. Storage: Proper storage of hazardous waste is crucial to maintaining a safe laboratory

environment.

6.

Satellite Accumulation Area (SAA): Store the Brequinar-d3 waste container in a designated
SAA within the laboratory.

Point of Generation: The SAA should be located at or near the point where the waste is
generated.

Regular Inspection: Inspect the SAA and the waste container weekly for any signs of leakage
or deterioration.

Final Disposal: The final step in the disposal process must be handled by certified

professionals.
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o Contact Environmental Health and Safety (EHS): Notify your institution's EHS department to
arrange for the collection and disposal of the Brequinar-d3 waste.

e Licensed Contractor: The EHS department will coordinate with a licensed and approved
chemical waste disposal contractor for final disposition, which typically involves high-
temperature incineration.

o Documentation: Maintain meticulous records of all disposal activities, including dates,
guantities, and the name of the disposal contractor. This documentation is vital for regulatory
compliance.

By implementing these procedures, researchers can ensure the safe and responsible disposal
of Brequinar-d3, fostering a culture of safety and environmental stewardship within the
scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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